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Compound of Interest

Compound Name: 4-Nitrososulfamethoxazole

Cat. No.: B028833 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Nitrososulfamethoxazole. It is intended for researchers,

scientists, and drug development professionals to ensure a safe laboratory environment.

Hazard Identification and Safety Data
4-Nitrososulfamethoxazole is a metabolite of the antibiotic sulfamethoxazole and should be

handled as a potentially hazardous chemical.[1] While a comprehensive Safety Data Sheet

(SDS) is not readily available, existing data indicates it is an irritant.

Quantitative Data Summary
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Property Value Source

CAS Number 131549-85-4 [1][2][3]

Molecular Formula C10H9N3O4S [2][3]

Appearance Yellow to Dark Yellow Solid [1][3]

Storage Temperature -20°C, under inert atmosphere [1][2]

Hazard Codes Xi (Irritant) [1]

Risk Statements

R36/37/38: Irritating to eyes,

respiratory system and skin.

R43: May cause sensitization

by skin contact.

[1]

Safety Statements

S26: In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice. S36/37: Wear

suitable protective clothing and

gloves.

[1]

Personal Protective Equipment (PPE)
Due to its irritant nature and potential for skin sensitization, appropriate PPE is mandatory

when handling 4-Nitrososulfamethoxazole. The following PPE should be used to minimize

exposure.[4][5]

Recommended Personal Protective Equipment
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PPE Category Item Specification

Hand Protection Gloves

Two pairs of powder-free nitrile

gloves are recommended.

Change gloves frequently,

especially if contamination is

suspected.[4]

Body Protection Laboratory Coat/Gown

A disposable, fluid-resistant

gown that provides full

coverage of the arms and

body.[6]

Eye Protection Safety Goggles/Face Shield

Chemical splash goggles or a

full-face shield to protect

against splashes.[6][7]

Respiratory Protection Mask/Respirator

A surgical mask should be

worn at a minimum. For

handling the solid compound

outside of a certified chemical

fume hood or for spill cleanup,

an N95 respirator is

recommended to prevent

inhalation of airborne particles.

[6]

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in areas where

the compound is handled.

Step-by-Step Operational Plan for Handling
3.1. Preparation and Area Setup

Designated Area: All handling of 4-Nitrososulfamethoxazole should occur in a designated

area, such as a certified chemical fume hood, to control exposure.
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Assemble Materials: Before starting, gather all necessary equipment, including appropriate

glassware, spatulas, and waste containers.

Verify Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and in proper working order.

3.2. Weighing and Handling the Solid Compound

Don PPE: Put on all required personal protective equipment as specified in the table above.

Containment: Perform all manipulations of the solid compound within a chemical fume hood

to minimize inhalation risk.

Portioning: Use a dedicated spatula for handling the solid. Avoid creating dust. If possible,

use a solution of the compound to reduce the risk of aerosolization.

3.3. Post-Handling Procedures

Decontamination: Wipe down the work surface and any equipment used with an appropriate

cleaning agent (e.g., 70% ethanol), followed by water.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of all

disposable PPE as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Under no circumstances should 4-Nitrososulfamethoxazole or its waste be disposed of down

the drain.[8] It should be treated as hazardous chemical waste in accordance with all applicable

federal, state, and local regulations.[9]

Waste Segregation and Disposal Protocol

Waste Collection:

Solid Waste: Collect all solid waste, including contaminated consumables (e.g., weighing

paper, pipette tips, gloves, gowns), in a dedicated, clearly labeled hazardous waste
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container with a secure lid.

Liquid Waste: Collect all liquid waste containing 4-Nitrososulfamethoxazole in a

separate, compatible, and leak-proof hazardous waste container.

Labeling:

Clearly label all waste containers with "Hazardous Waste," the full chemical name "4-
Nitrososulfamethoxazole," and the primary hazard (e.g., "Irritant," "Chemical Waste").

Storage:

Store sealed waste containers in a designated and secure satellite accumulation area

away from incompatible materials.

Pickup and Disposal:

Arrange for the collection of the hazardous waste by the institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Emergency Procedures
5.1. Spills

Evacuate and Secure: Alert others in the immediate area and restrict access.

Don PPE: Wear appropriate PPE, including a respirator, before attempting to clean the spill.

[6]

Containment: For solid spills, gently cover with an absorbent material to avoid raising dust.

For liquid spills, use absorbent pads to contain the spill.

Cleanup: Carefully collect the spilled material and absorbent into a hazardous waste

container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Report: Report the spill to the laboratory supervisor and the institution's EHS department.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b028833?utm_src=pdf-body
https://www.benchchem.com/product/b028833?utm_src=pdf-body
https://www.benchchem.com/product/b028833?utm_src=pdf-body
https://ipservices.care/blog/safe-handling-of-cytotoxic-drugs-in-home-care-a-carers-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5.2. Personal Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station and seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move to fresh air immediately. If breathing is difficult, seek immediate medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Diagrams
Safe Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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